Cas no 5442-05-7 (Ethanol,2-[(7-chloro-4-quinazolinyl)amino]-, hydrochloride (1:1))

• Product Name: Ethanol,2-[(7-chloro-4-quinazolinyl)amino]-, hydrochloride (1:1)
• CAS No: 5442-05-7
• MF: C₁₀H₁₁Cl₂N₃O
• MW: 260.119839906693
• CID: 384469
• PubChem ID: 24182000
• Update Time: 2025-04-19

Ethanol,2-[(7-chloro-4-quinazolinyl)amino]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(7-chloro-4-quinazolinyl)amino]-, hydrochloride (1:1)
• 2-[(7-CHLOROQUINAZOLIN-4-YL)AMINO]ETHANOL HYDROCHLORIDE
• 5442-05-7
• NSC-13214
• DTXSID50636499
• NSC13214
• 2-[(7-Chloroquinazolin-4-yl)amino]ethan-1-ol--hydrogen chloride (1/1)

• Inchi： 1S/C10H10ClN3O.ClH/c11-7-1-2-8-9(5-7)13-6-14-10(8)12-3-4-15;/h1-2,5-6,15H,3-4H2,(H,12,13,14);1H
• InChI Key： LZILJHYFDNTFNT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=CN=C2NCCO.Cl

Computed Properties

• Exact Mass: 223.0514
• Monoisotopic Mass: 259.0279174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų

Experimental Properties

• PSA: 58.04